Cas no 636992-53-5 (1-(3-Amino-5-bromobenzofuran-2-yl)ethanone)

1-(3-Amino-5-bromobenzofuran-2-yl)ethanone is a brominated benzofuran derivative featuring both an amino and acetyl functional group, making it a versatile intermediate in organic synthesis. Its structural framework is valuable for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical research. The presence of the 5-bromo substituent enhances reactivity in cross-coupling reactions, while the 3-amino group allows for further functionalization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular structure makes it suitable for use in medicinal chemistry, where precise modifications are critical for developing biologically active molecules.

1-(3-Amino-5-bromobenzofuran-2-yl)ethanone structure

636992-53-5 structure

Product Name:1-(3-Amino-5-bromobenzofuran-2-yl)ethanone

CAS No:636992-53-5

MF:C₁₀H₈BrNO₂

MW:254.080021858215

CID:1090596

PubChem ID:10977986

Update Time:2025-08-03

1-(3-Amino-5-bromobenzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-Amino-5-bromobenzofuran-2-yl)ethanone
- 1-(3-amino-5-bromo-1-benzofuran-2-yl)ethanone
- SCHEMBL4504641
- 1-(3-amino-5-bromo-1-benzofuran-2-yl)ethan-1-one
- 1-(3-amino-5-bromobenzofuran-2-yl)ethan-1-one
- 636992-53-5
- DTXSID30450559
- AKOS003827576
- UVQLWEREHFLAGA-UHFFFAOYSA-N
- Inchi： 1S/C10H8BrNO2/c1-5(13)10-9(12)7-4-6(11)2-3-8(7)14-10/h2-4H,12H2,1H3
- InChI Key： UVQLWEREHFLAGA-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=C(C(C)=O)O2)N

Computed Properties

Exact Mass: 252.97384g/mol
Monoisotopic Mass: 252.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 56.2Å²

1-(3-Amino-5-bromobenzofuran-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095181-1g	1-(3-Amino-5-bromobenzofuran-2-yl)ethanone	636992-53-5	95%	1g	$379.00	2023-09-01
Chemenu	CM153488-1g	1-(3-amino-5-bromobenzofuran-2-yl)ethan-1-one	636992-53-5	95%	1g	$***	2023-05-30
Chemenu	CM153488-1g	1-(3-amino-5-bromobenzofuran-2-yl)ethan-1-one	636992-53-5	95%	1g	$439	2021-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739667-1g	1-(3-Amino-5-bromobenzofuran-2-yl)ethan-1-one	636992-53-5	98%	1g	￥3895.00	2024-05-05
Crysdot LLC	CD11082616-1g	1-(3-Amino-5-bromobenzofuran-2-yl)ethanone	636992-53-5	95+%	1g	$464	2024-07-18